Cas no 57688-61-6 (2-Butanone, 4-iodo-)

• Product Name: 2-Butanone, 4-iodo-
• CAS No: 57688-61-6
• MF: C₄H₇IO
• MW: 198.002253770828
• CID: 4045939
• PubChem ID: 15582157
• Update Time: 2025-10-28

2-Butanone, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-iodo-
• 4-iodobutan-2-one
• 4-iodo-2-butanone
• XRELGXKQIBXIFE-UHFFFAOYSA-N
• 966-680-4
• 57688-61-6
• EN300-7540741
• SCHEMBL5613577

• Inchi： 1S/C4H7IO/c1-4(6)2-3-5/h2-3H2,1H3
• InChI Key： XRELGXKQIBXIFE-UHFFFAOYSA-N
• SMILES： CC(=O)CCI

Computed Properties

• Exact Mass: 197.95416Da
• Monoisotopic Mass: 197.95416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Butanone, 4-iodo-

2-Butanone, 4-iodo- (CAS No. 57688-61-6): A Comprehensive Guide to Properties and Applications

2-Butanone, 4-iodo- (CAS No. 57688-61-6), also known as 4-iodo-2-butanone, is an important organic compound with a wide range of applications in chemical synthesis and research. This iodinated derivative of butanone has gained significant attention in recent years due to its unique chemical properties and versatility in organic reactions. In this article, we will explore the molecular structure, physical and chemical characteristics, synthesis methods, and diverse applications of this valuable compound.

The molecular formula of 4-iodo-2-butanone is C4H7IO, with a molecular weight of 198.00 g/mol. Its structure features a carbonyl group at position 2 and an iodine atom at position 4 of the butanone skeleton. This arrangement gives the compound its distinctive reactivity patterns, making it particularly useful in various organic synthesis applications. The presence of both the carbonyl and iodo functional groups allows for multiple reaction pathways, enabling chemists to use it as a building block for more complex molecules.

Recent advancements in pharmaceutical research have highlighted the importance of iodo-organic compounds like 2-Butanone, 4-iodo-. Many researchers are investigating its potential as an intermediate in drug development, particularly for creating novel therapeutic agents. The compound's ability to participate in various coupling reactions makes it valuable for constructing complex molecular architectures found in modern medications. This aligns with current trends in precision medicine and targeted drug delivery systems.

In the field of material science, 4-iodo-2-butanone has shown promise as a precursor for specialized polymers and functional materials. Its reactivity allows for incorporation into polymer chains, potentially creating materials with unique optical or electronic properties. This application is particularly relevant to current research in organic electronics and smart materials, areas that are receiving increased attention due to their potential in renewable energy technologies.

The synthesis of 2-Butanone, 4-iodo- typically involves the iodination of 2-butanone or its derivatives under controlled conditions. Modern synthetic approaches focus on improving yield and selectivity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles. Researchers are exploring catalytic methods and alternative solvents to make the production process more sustainable, addressing concerns about chemical manufacturing's ecological footprint.

From a safety perspective, proper handling of 4-iodo-2-butanone requires standard laboratory precautions. While not classified as extremely hazardous, it should be handled with care, using appropriate personal protective equipment. Storage recommendations typically include keeping the compound in a cool, dry place away from strong oxidizers, following good chemical storage practices that are essential in any research or industrial setting.

The market for iodo-organic compounds like 2-Butanone, 4-iodo- has seen steady growth in recent years, driven by increasing demand from pharmaceutical and materials science sectors. Suppliers are expanding their product portfolios to meet this demand, with many offering custom synthesis services for researchers requiring specific quantities or purity levels. This market trend reflects the broader expansion of fine chemicals and specialty chemicals industries.

Analytical characterization of 4-iodo-2-butanone typically involves techniques such as NMR spectroscopy, infrared spectroscopy, and mass spectrometry. These methods allow researchers to confirm the compound's identity and purity, which is crucial for its various applications. The development of advanced analytical methods has improved the ability to study such compounds in greater detail, supporting innovation in multiple scientific fields.

Looking to the future, research on 2-Butanone, 4-iodo- and related compounds is likely to focus on discovering new applications and improving synthetic methodologies. Areas such as catalysis, medicinal chemistry, and materials engineering may benefit from further exploration of this compound's potential. As scientific understanding grows, so too will the innovative uses for this versatile chemical building block.

For researchers and industry professionals seeking high-quality 4-iodo-2-butanone, it's important to source the compound from reputable suppliers who can provide detailed specifications and analytical data. The purity grade required will depend on the intended application, with pharmaceutical research typically demanding higher purity levels than some industrial uses. This consideration is part of the broader emphasis on quality control in chemical research and manufacturing.

In conclusion, 2-Butanone, 4-iodo- (CAS No. 57688-61-6) represents an important tool in modern chemistry with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and reactivity patterns make it valuable for synthetic chemists, while ongoing research continues to uncover new potential uses. As the chemical industry evolves to meet changing technological and environmental demands, compounds like 4-iodo-2-butanone will likely play an increasingly important role in scientific advancement and innovation.